Cas no 22239-54-9 ([1,1'-Biphenyl]-4-ol,4'-(1-methylethyl)-)

[1,1'-Biphenyl]-4-ol,4'-(1-methylethyl)- structure
22239-54-9 structure
Product Name:[1,1'-Biphenyl]-4-ol,4'-(1-methylethyl)-
CAS No:22239-54-9
MF:C15H16O
MW:212.286944389343
CID:259464
PubChem ID:31079
Update Time:2025-04-19

[1,1'-Biphenyl]-4-ol,4'-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol,4'-(1-methylethyl)-
    • 4-(4-propan-2-ylphenyl)phenol
    • (1,1'-Biphenyl)-4-ol, 4'-(1-methylethyl)-
    • 4'-(1-Methylethyl)(1,1'-biphenyl)-4-ol
    • 4-Biphenylol, 4'-isopropyl-
    • 4-Cumenyl-phenol
    • 4-Isopropyl-4'-hydroxy biphenyl
    • AC1L1KVY
    • AI3-14894
    • BRN 2519665
    • EINECS 244-863-3
    • p-cumenylphenol
    • SureCN487609
    • DTXSID7066772
    • 4'-(1-methylethyl)[1,1'-biphenyl]-4-ol
    • AKOS002678724
    • 4'-ISOPROPYL-4-BIPHENYLOL
    • NS00027107
    • 4-hydroxy-4'-(1-methylethyl)biphenyl
    • SCHEMBL487609
    • 4'-Isopropyl-[1,1'-biphenyl]-4-ol
    • 22239-54-9
    • p-alpha-Cumylphenol
    • Inchi: 1S/C15H16O/c1-11(2)12-3-5-13(6-4-12)14-7-9-15(16)10-8-14/h3-11,16H,1-2H3
    • InChI Key: YHZQOKUDQQISEW-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 212.12018
  • Monoisotopic Mass: 212.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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